Cas no 1021017-05-9 (Glycine, N-(4-bromo-2-methylphenyl)-, ethyl ester)

• Product Name: Glycine, N-(4-bromo-2-methylphenyl)-, ethyl ester
• CAS No: 1021017-05-9
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 6043461
• PubChem ID: 28572475
• Update Time: 2025-07-19

Glycine, N-(4-bromo-2-methylphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(4-bromo-2-methylphenyl)-, ethyl ester
• EN300-6511669
• Ethyl (4-bromo-2-methylphenyl)glycinate
• CS-0348170
• ETHYL 2-[(4-BROMO-2-METHYLPHENYL)AMINO]ACETATE
• 1021017-05-9
• AKOS000250772

• Inchi： 1S/C11H14BrNO2/c1-3-15-11(14)7-13-10-5-4-9(12)6-8(10)2/h4-6,13H,3,7H2,1-2H3
• InChI Key： VAXQSBMYVDUVQM-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNC1=CC=C(Br)C=C1C

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.400±0.06 g/cm3(Predicted)
• Boiling Point: 338.5±32.0 °C(Predicted)
• pka: 1.25±0.50(Predicted)

Additional information on Glycine, N-(4-bromo-2-methylphenyl)-, ethyl ester

Glycine, N-(4-bromo-2-methylphenyl)-, ethyl ester (CAS No. 1021017-05-9): An Overview of Its Properties and Applications in Modern Chemistry

Glycine, N-(4-bromo-2-methylphenyl)-, ethyl ester (CAS No. 1021017-05-9) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a glycine moiety, a brominated aromatic ring, and an ethyl ester group. These functional groups endow the molecule with a range of chemical properties that make it valuable for various applications.

The glycine moiety in Glycine, N-(4-bromo-2-methylphenyl)-, ethyl ester is a fundamental amino acid that plays a crucial role in biological systems. It is the simplest amino acid and serves as a building block for proteins. In organic synthesis, the glycine moiety can be readily functionalized to introduce additional chemical diversity. The 4-bromo-2-methylphenyl group is an aromatic ring substituted with a bromine atom and a methyl group. The bromine atom is particularly useful as a leaving group in various substitution reactions, making this compound an excellent starting material for the synthesis of more complex molecules.

The ethyl ester group in Glycine, N-(4-bromo-2-methylphenyl)-, ethyl ester adds further versatility to the molecule. Esters are known for their stability and reactivity under controlled conditions, making them ideal for use in synthetic pathways that require precise control over reaction conditions. The ethyl ester can be hydrolyzed to form the corresponding carboxylic acid or converted to other functional groups through various chemical transformations.

Recent research has highlighted the potential of Glycine, N-(4-bromo-2-methylphenyl)-, ethyl ester in the development of novel pharmaceuticals. For instance, studies have shown that compounds containing similar structural motifs exhibit potent biological activities, including anti-inflammatory and anticancer properties. The brominated aromatic ring and the glycine moiety are particularly important for these activities, as they can interact with specific biological targets such as enzymes and receptors.

In the context of medicinal chemistry, Glycine, N-(4-bromo-2-methylphenyl)-, ethyl ester serves as a valuable intermediate for the synthesis of drug candidates. Its unique combination of functional groups allows for the introduction of diverse substituents that can modulate the pharmacological properties of the final product. For example, researchers have used this compound to synthesize derivatives with enhanced solubility and bioavailability, which are critical factors in drug design.

Beyond its applications in drug discovery, Glycine, N-(4-bromo-2-methylphenyl)-, ethyl ester has also found use in materials science. The compound's ability to undergo controlled polymerization reactions makes it suitable for the preparation of functional polymers with tailored properties. These polymers can be used in various applications, including drug delivery systems and advanced materials for electronics.

In summary, Glycine, N-(4-bromo-2-methylphenyl)-, ethyl ester (CAS No. 1021017-05-9) is a multifaceted compound with significant potential in both organic synthesis and medicinal chemistry. Its unique structural features make it an excellent starting material for the synthesis of complex molecules with diverse applications. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.